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Compound of Interest

Compound Name: Bromo-PEG4-acid

Cat. No.: B1667891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Bromo-PEG4-acid, a heterobifunctional linker commonly utilized in the development of

bioconjugates, antibody-drug conjugates (ADCs), and proteolysis-targeting chimeras

(PROTACs). Understanding the solubility of this reagent is critical for its effective handling,

reaction setup, and purification in various synthetic applications.

Core Concepts: Structure and Polarity
Bromo-PEG4-acid, with its polyethylene glycol (PEG) spacer, terminal carboxylic acid, and

bromo group, possesses a distinct amphiphilic nature. The hydrophilic PEG chain and the polar

carboxylic acid group contribute to its solubility in aqueous and polar organic solvents, while

the overall molecule retains sufficient character to be soluble in certain non-polar organic

solvents.

Qualitative Solubility Data
While precise quantitative solubility data is not extensively published, qualitative solubility

information is consistently reported by various chemical suppliers. Bromo-PEG4-acid is

generally found to be soluble in a range of common organic solvents. This information is

summarized in the table below.
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Solvent Chemical Formula Type Solubility

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS Polar Aprotic Soluble[1][2]

Dimethylformamide

(DMF)
C₃H₇NO Polar Aprotic Soluble[1][2]

Dichloromethane

(DCM)
CH₂Cl₂ Non-polar Soluble[1]

Water H₂O Polar Protic Soluble

Experimental Protocol: Determination of Qualitative
Solubility
The following is a representative protocol for determining the qualitative solubility of Bromo-
PEG4-acid in an organic solvent of interest, based on standard laboratory practices.

Materials:

Bromo-PEG4-acid

Selected organic solvent (e.g., DMSO, DMF, DCM)

Small vials or test tubes

Vortex mixer

Pipettes

Spatula

Analytical balance

Procedure:

Preparation: Accurately weigh a small, known amount of Bromo-PEG4-acid (e.g., 1-5 mg)

and place it into a clean, dry vial.
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Solvent Addition: Add a measured volume of the selected organic solvent (e.g., 100 µL) to

the vial.

Mixing: Tightly cap the vial and vortex the mixture vigorously for 30-60 seconds to facilitate

dissolution.

Observation: Visually inspect the solution against a contrasting background. A clear solution

with no visible solid particles indicates that the compound is soluble at that concentration. If

solid material remains, the compound is considered sparingly soluble or insoluble.

Incremental Solvent Addition (Optional): If the compound is not fully dissolved, incrementally

add more solvent in known volumes, vortexing after each addition, until the solid is

completely dissolved. This can provide a semi-quantitative estimate of solubility.

Temperature Control: For more precise measurements, the process can be carried out in a

temperature-controlled environment, as solubility is temperature-dependent.

Documentation: Record the solvent used, the amount of Bromo-PEG4-acid, the volume of

solvent required for complete dissolution, and the observation at each step.

Experimental Workflow for Solubility Determination
The following diagram illustrates a generalized workflow for assessing the solubility of a

chemical compound like Bromo-PEG4-acid.
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Caption: A flowchart of the experimental workflow for determining the qualitative solubility of a

compound.
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Disclaimer: This guide is intended for informational purposes for qualified professionals. All

laboratory work should be conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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